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Initial searches for a specific protein or molecule named "Pyramid” with a direct, established
role in cell signaling did not yield a singular, recognized entity. The term "pyramid" in the
context of cellular biology and signaling appears to be descriptive of structural shapes,
conceptual models, or synthetic nanostructures rather than a specific, named protein
participating in a signaling cascade.

However, the term emerges in several distinct and important areas of cell biology that are
relevant to signaling:

 Structural Descriptions of Proteins: The term "pyramid-like structure” is used to describe the
conformation of certain proteins or protein domains involved in signaling. For example, the
Hrs1 protein, which is involved in receptor-mediated endocytosis, forms a pyramid-like
structure with its VHS domain at the base and the FYVE domain at the top[1]. Similarly, the
cancer-causing K-Ras protein is described as having a "pyramid-like structure," and its
orientation at the cell membrane, which dictates its activity, is a key focus of study[2]. These
descriptions are crucial for understanding the structure-function relationship of these
signaling proteins.

o DNA Nanostructures for Probing Signaling: "Pyramid DNA" refers to small, tetrahedral DNA
nanostructures synthesized for various applications in cellular biology, including the
investigation of cell signaling[3]. These synthetic pyramids can be used to emulate ligands
and study the spatial dynamics of receptor-ligand interactions. For instance, they have been
employed to understand how the distribution of ephrin-A5 affects the activation of the EphA2
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receptor and how antigen distribution modulates B-cell activation[3]. These DNA pyramids
can also serve as cell membrane anchors to study cell-cell interactions critical for processes
like paracrine signaling[3].

o Viral Egress Structures: Some archaeal viruses construct a "pyramid" structure for exiting
their host cells. The Sulfolobus islandicus rod-shaped virus 2 (SIRV2) encodes a protein
called PVAP, which assembles into sevenfold symmetric, virus-associated pyramids (VAPS)
in the host cell membrane[4]. At the end of the viral replication cycle, these pyramids open,
creating pores for the virus to escape[4]. This represents a unique, virally-driven structural
interaction with the host cell membrane.

e Conceptual Models of Biological Organization: The "pyramid" is used as a metaphor to
describe the hierarchical organization of life, from atoms and molecules at the peak to the
entire biosphere at the base[5][6]. In systems biology, a "complexity pyramid" illustrates how
simple components like genes and proteins organize into more complex motifs, pathways,
and functional modules that govern cellular function[7]. This conceptual framework helps in
understanding the multi-layered nature of cellular information processing and signaling.

o Pyramidal Cells in Neuroscience: While distinct from a single signaling molecule, "pyramid
cells" (or pyramidal neurons) are a fundamental component of the cerebral cortex and
hippocampus. The signaling properties of these cells are a major area of research in
neuroscience. For example, the Src-like adaptor protein 1 (SLAP-1) is expressed in pyramid
cells and may play a role in axon guidance through interactions with EphA receptors[8].

In summary, while there is no evidence for a specific signaling protein named "Pyramid," the
term is relevant to the field as a descriptor of protein and viral structures, a powerful tool in the
form of DNA nanotechnology to study signaling events, and as a conceptual model for the
hierarchical nature of biological systems. For researchers, scientists, and drug development
professionals, the key takeaway is that the context in which "pyramid" is used is critical to its
biological meaning. The application of pyramid-shaped DNA nanostructures, in particular,
represents an emerging area with potential for developing novel tools to dissect and
manipulate cell signaling pathways.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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